Cas no 16343-75-2 (2,2,3-trimethylbutane-1,3-diol)

2,2,3-trimethylbutane-1,3-diol structure
16343-75-2 structure
Product Name:2,2,3-trimethylbutane-1,3-diol
CAS No:16343-75-2
MF:C7H16O2
MW:132.200742721558
CID:134005
PubChem ID:2780474
Update Time:2025-04-19

2,2,3-trimethylbutane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanediol,2,2,3-trimethyl-
    • 2,2,3-TRIMETHYLBUTANE-1,3-DIOL
    • 2,2,3-Trimethyl-butan-1,3-diol
    • 2,2,3-trimethyl-butane-1,3-diol
    • AC1MCXVW
    • AG-E-13306
    • CTK4D1544
    • I14-34989
    • OR26350
    • EN300-1630509
    • DTXSID00381664
    • FT-0759939
    • 16343-75-2
    • 1,3-Butanediol, 2,2,3-trimethyl-
    • MFCD00101989
    • F87163
    • Z1255360655
    • SCHEMBL4586259
    • AKOS015908783
    • FWRDQCHWQGNXNZ-UHFFFAOYSA-N
    • DB-004820
    • 2,2,3-trimethylbutane-1,3-diol
    • Inchi: 1S/C7H16O2/c1-6(2,5-8)7(3,4)9/h8-9H,5H2,1-4H3
    • InChI Key: FWRDQCHWQGNXNZ-UHFFFAOYSA-N
    • SMILES: OC(C)(C)C(C)(C)CO

Computed Properties

  • Exact Mass: 132.11508
  • Monoisotopic Mass: 132.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 0.949
  • Melting Point: 126-127
  • Boiling Point: 199.5°Cat760mmHg
  • Flash Point: 83.6°C
  • Refractive Index: 1.451
  • PSA: 40.46
  • LogP: 0.77580

2,2,3-trimethylbutane-1,3-diol Security Information

2,2,3-trimethylbutane-1,3-diol Pricemore >>

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